1-(4-methylphenyl)-4-[2-(trifluoromethyl)benzyl]piperazine

• IUPAC Name: 1-(4-methylphenyl)-4-[[2-(trifluoromethyl)phenyl]methyl]piperazine
• InChI: InChI=1S/C19H21F3N2/c1-15-6-8-17(9-7-15)24-12-10-23(11-13-24)14-16-4-2-3-5-18(16)19(20,21)22/h2-9H,10-14H2,1H3
• InChI Key: RQGFPFNDZSINRQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CCN(CC2)CC3=CC=CC=C3C(F)(F)F
• Molecular Formula: C19H21F3N2
• Molecular Weight: 334.4 g/mol

Description

1-(4-methylphenyl)-4-[2-(trifluoromethyl)benzyl]piperazine, commonly known as TFMPP, is a synthetic compound that belongs to the piperazine family. TFMPP has been widely used in scientific research for its potential medicinal properties.

Mechanism of Action

TFMPP acts as a serotonin receptor agonist, specifically targeting the 5-HT1A and 5-HT2A receptors. By activating these receptors, TFMPP can modulate the release of neurotransmitters such as dopamine, norepinephrine, and serotonin, leading to its potential therapeutic effects.
Biochemical and Physiological Effects:
TFMPP has been shown to increase the release of dopamine and norepinephrine in the brain, leading to its potential as a treatment for Parkinson's disease. TFMPP has also been shown to have anxiolytic and antidepressant effects, likely due to its modulation of serotonin levels in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using TFMPP in lab experiments is its well-established synthesis method, making it readily available for research. However, TFMPP has been shown to have potential toxic effects on the liver and kidneys, limiting its use in certain experiments.

Future Directions

For TFMPP research include further investigation into its potential as a treatment for Parkinson's disease, as well as its anxiolytic and antidepressant effects. Additionally, more research is needed to understand the potential toxic effects of TFMPP on the liver and kidneys, and to develop safer alternatives for use in lab experiments.

Synthesis Methods

TFMPP can be synthesized through a multistep process starting with 4-methylbenzaldehyde and 2-(trifluoromethyl)benzylamine. The reaction involves the condensation of the aldehyde and amine to form an imine intermediate, which is then reduced to form the final product, TFMPP.

Scientific Research Applications

TFMPP has been used in scientific research for its potential medicinal properties, including its anxiolytic, antidepressant, and antipsychotic effects. TFMPP has also been studied for its potential to treat Parkinson's disease, as it has been shown to increase dopamine levels in the brain.